![molecular formula C12H13NO2S B5727555 1-(1,3-benzodioxol-5-ylcarbonothioyl)pyrrolidine](/img/structure/B5727555.png)
1-(1,3-benzodioxol-5-ylcarbonothioyl)pyrrolidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(1,3-benzodioxol-5-ylcarbonothioyl)pyrrolidine, also known as BTCP, is a chemical compound that belongs to the class of psychoactive substances. BTCP is a synthetic compound that has been used in scientific research to study its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.
Mechanism of Action
The exact mechanism of action of 1-(1,3-benzodioxol-5-ylcarbonothioyl)pyrrolidine is not fully understood. It is believed to act as a dopamine reuptake inhibitor, which leads to an increase in dopamine levels in the brain. This increase in dopamine levels may be responsible for its analgesic and antidepressant effects.
Biochemical and Physiological Effects:
This compound has been shown to have analgesic properties in animal studies. It has also been shown to increase locomotor activity and decrease anxiety-like behavior in rodents. This compound has been investigated for its potential use as an antidepressant and has been shown to have antidepressant-like effects in animal models.
Advantages and Limitations for Lab Experiments
1-(1,3-benzodioxol-5-ylcarbonothioyl)pyrrolidine has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in the lab. It is also soluble in organic solvents, which makes it easy to work with in the lab. However, this compound has limitations as well. It is a psychoactive substance that requires special handling and disposal procedures. It is also not approved for human use, which limits its potential therapeutic applications.
Future Directions
There are several future directions for research on 1-(1,3-benzodioxol-5-ylcarbonothioyl)pyrrolidine. One area of research is to further investigate its potential therapeutic applications, particularly as an analgesic and antidepressant. Another area of research is to study its mechanism of action in more detail to better understand how it produces its effects. Additionally, research could be conducted to develop new synthetic compounds that are similar to this compound but have improved therapeutic properties and fewer side effects.
Conclusion:
In conclusion, this compound is a synthetic compound that has been used in scientific research to study its potential therapeutic applications. It has analgesic and antidepressant properties and has been investigated for its potential use in these areas. This compound has advantages and limitations for lab experiments, and there are several future directions for research on this compound.
Synthesis Methods
1-(1,3-benzodioxol-5-ylcarbonothioyl)pyrrolidine is synthesized by reacting pyrrolidine with 1-(1,3-benzodioxol-5-yl)thiourea in the presence of a reducing agent such as sodium borohydride. The reaction yields this compound as a white crystalline powder that is soluble in organic solvents such as ethanol and chloroform.
Scientific Research Applications
1-(1,3-benzodioxol-5-ylcarbonothioyl)pyrrolidine has been used in scientific research to study its potential therapeutic applications. It has been shown to have analgesic properties and has been investigated as a potential treatment for chronic pain. This compound has also been studied for its potential use as an antidepressant and anxiolytic.
properties
IUPAC Name |
1,3-benzodioxol-5-yl(pyrrolidin-1-yl)methanethione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13NO2S/c16-12(13-5-1-2-6-13)9-3-4-10-11(7-9)15-8-14-10/h3-4,7H,1-2,5-6,8H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BOLBNMRPPRJILI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C(=S)C2=CC3=C(C=C2)OCO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.